Cas no 933715-17-4 (3-methylpyridazine-4-carboxylic acid)

• Product Name: 3-methylpyridazine-4-carboxylic acid
• CAS No: 933715-17-4
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD11977461
• CID: 797045
• PubChem ID: 53414730
• Update Time: 2024-10-26

3-methylpyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylicacid, 3-methyl-
• 3-Methylpyridazine-4-carboxylic acid
• 3-Methyl-4-pyridazinecarboxylic acid (ACI)
• 3-Methyl-pyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylicacid,3-methyl-
• NS-01072
• SCHEMBL344084
• AKOS022718862
• methyl 4-pyridazinecarboxylic acid
• PB22593
• 933715-17-4
• 3-methyl-4-pyridazinecarboxylic acid
• UTQRGFJATKOAMS-UHFFFAOYSA-N
• 3-METHYLPYRIDAZINE-4-CARBOXYLICACID
• DTXSID40696885
• CS-W000579
• SY145367
• MFCD11977461
• EN300-116879
• Z1255447225
• P11312
• 3-methylpyridazine-4-carboxylic acid

• MDL： MFCD11977461
• Inchi： 1S/C6H6N2O2/c1-4-5(6(9)10)2-3-7-8-4/h2-3H,1H3,(H,9,10)
• InChI Key： UTQRGFJATKOAMS-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NN=CC=1)O

Computed Properties

• Exact Mass: 138.043
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives